Cas no 3694-46-0 (4-Methylbenzyl isothiocyanate)

• Product Name: 4-Methylbenzyl isothiocyanate
• CAS No: 3694-46-0
• MF: C₉H₉NS
• MW: 163.239460706711
• MDL: MFCD00041118
• CID: 84838
• PubChem ID: 19409
• Update Time: 2025-06-15

4-Methylbenzyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Methylbenzyl isothiocyanate
• 1-(Isothiocyanatomethyl)-4-methylbenzene
• A823471
• 3694-46-0
• AKOS000212250
• p-Methylbenzyl isothiocyanate
• 4-12-00-02578 (Beilstein Handbook Reference)
• BRN 2082478
• J-503565
• SCHEMBL1706732
• MFCD00041118
• OAXIUBJXQISJEV-UHFFFAOYSA-N
• Benzene, 1-(isothiocyanatomethyl)-4-methyl-
• NSC-221231
• NSC 221231
• FT-0605832
• FS-4177
• ISOTHIOCYANIC ACID, p-METHYLBENZYL ESTER
• Benzene, 1-(isothiocyanatomethyl)-4-methyl- (9CI)
• DTXSID40190434
• 1-(Isothiocyanatomethyl)-4-methylbenzene #
• WLN: SCN1R D1
• NSC221231
• NST594XT9P
• 1-Isothiocyanatomethyl-4-methylbenzene
• BBL027967
• STL373378

• MDL： MFCD00041118
• Inchi： 1S/C9H9NS/c1-8-2-4-9(5-3-8)6-10-7-11/h2-5H,6H2,1H3
• InChI Key： OAXIUBJXQISJEV-UHFFFAOYSA-N
• SMILES： S=C=NCC1C=CC(C)=CC=1
• BRN： 2082478

Computed Properties

• Exact Mass: 163.04600
• Monoisotopic Mass: 163.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.08
• Boiling Point: 97 °C
• Flash Point: 97°C/1mm
• Refractive Index: 1.5890
• PSA: 44.45000
• LogP: 2.59780
• Sensitiveness: Moisture Sensitive

4-Methylbenzyl isothiocyanate Security Information

• Hazardous Material transportation number：2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：NX8860000
• Safety Term：S26;S36/37/39
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 4-Methylbenzyl isothiocyanate

Comprehensive Overview of 4-Methylbenzyl isothiocyanate (CAS No. 3694-46-0): Properties, Applications, and Research Insights

4-Methylbenzyl isothiocyanate (CAS No. 3694-46-0), a specialized organic compound, has garnered significant attention in scientific and industrial circles due to its unique chemical properties and versatile applications. This aromatic isothiocyanate derivative is characterized by its molecular formula C₉H₉NS and a molecular weight of 163.24 g/mol. Its structure features a methylbenzyl group bonded to an isothiocyanate functional group, which contributes to its reactivity and utility in synthetic chemistry.

The compound’s physicochemical properties include a pale yellow to colorless appearance, a characteristic pungent odor, and moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). Researchers value 4-Methylbenzyl isothiocyanate for its role as a building block in organic synthesis, particularly in the preparation of heterocyclic compounds and agrochemical intermediates. Its stability under controlled conditions makes it suitable for laboratory-scale reactions and industrial processes.

In recent years, the demand for bioactive isothiocyanates has surged, driven by their potential applications in nutraceuticals and functional foods. Studies suggest that derivatives like 4-Methylbenzyl isothiocyanate may exhibit antioxidant and anti-inflammatory properties, aligning with the growing consumer interest in natural health products. This trend is reflected in search engine queries, where terms like "isothiocyanates health benefits" and "natural compound synthesis" frequently appear.

From an industrial perspective, 4-Methylbenzyl isothiocyanate serves as a key intermediate in the production of flavoring agents and fragrances. Its ability to impart distinct aromatic notes has made it valuable in the cosmetics and food additive sectors. Additionally, its role in polymer chemistry has been explored, particularly in modifying material properties for specialized coatings.

Environmental and safety considerations are paramount when handling 4-Methylbenzyl isothiocyanate. While not classified as hazardous under standard regulations, proper storage in cool, dry conditions and the use of personal protective equipment (PPE) are recommended. Researchers often search for "safe handling of isothiocyanates" or "storage conditions for CAS 3694-46-0," highlighting the need for accessible safety data.

Innovations in green chemistry have further elevated the relevance of this compound. Methods such as solvent-free synthesis and catalytic conversions are being investigated to reduce the environmental footprint of 4-Methylbenzyl isothiocyanate production. These advancements resonate with the global push toward sustainable chemical processes, a topic frequently queried in academic and industrial forums.

In summary, 4-Methylbenzyl isothiocyanate (CAS No. 3694-46-0) exemplifies the intersection of chemistry, health, and sustainability. Its multifaceted applications—from pharmaceutical research to material science—underscore its importance in modern science. As interest in natural compounds and eco-friendly synthesis grows, this compound is poised to remain a focal point of innovation.